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Compound of Interest

Compound Name: al5:0-i15:0 PC

Cat. No.: B15593651

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of a15:0-i15:0 PC (1-pentadecanoyl-2-(13-methyltetradecanoyl)-sn-glycero-3-phosphocholine).
As a phospholipid, a15:0-i15:0 PC is a critical component in various research and development
applications, including those related to the immunomodulatory properties of gut bacteria.
Adherence to correct disposal procedures is paramount for ensuring laboratory safety and
environmental compliance.

While specific safety data sheets (SDS) may classify certain phospholipid mixtures as non-
hazardous waste, it is crucial to consult the SDS for the particular product in use and to follow
all applicable local, state, and federal regulations.[1] This guide is intended to supplement, not
replace, institutional and regulatory requirements.

I. Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a15:0-i15:0 PC is the first
step in its safe handling and disposal. The following table summarizes key quantitative data for
this compound.
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Property Value

Molecular Formula Ca3HseNOsP

Molecular Weight 776.1 g/mol

Physical State Consult Product-Specific Information
Solubility Soluble in organic solvents

-20°C % 4°C (in a glass container with a Teflon-
Storage Temperature . _
lined closure, under argon or nitrogen)[2]

Il. Experimental Protocols for Safe Disposal

The following protocols provide detailed methodologies for the safe disposal of a15:0-i15:0 PC
from a laboratory setting. These steps are designed to minimize risk and ensure compliance.

A. Hazard Assessment

o Review the Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer-
provided SDS for a15:0-i15:0 PC. The SDS contains critical information regarding potential
hazards, handling precautions, and emergency procedures.

o Assess for Contamination: Determine if the a15:0-i15:0 PC waste has been mixed with any
hazardous materials, such as toxic solvents, radioactive isotopes, or biological agents. The
disposal route will be dictated by the most hazardous component of the mixture.

o Consult Institutional EHS: Always consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance on chemical waste disposal.[3] They can
provide information on approved disposal vendors and facility-specific protocols.

B. Segregation and Collection of Waste

e Non-Hazardous Waste Stream: If the a15:0-i15:0 PC and any associated materials (e.g.,
pipette tips, empty containers) are not contaminated with hazardous substances, they may
be eligible for disposal as non-hazardous laboratory waste.[1]
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e Hazardous Waste Stream: If the a15:0-i15:0 PC is mixed with hazardous chemicals, it must
be disposed of as hazardous waste.

o Use Designated Waste Containers: Collect a15:0-i15:0 PC waste in a clearly labeled,
sealed, and appropriate waste container. The container should be compatible with the
chemical properties of the waste. For organic solutions, use glass containers with Teflon-
lined closures.[2]

e Labeling: The waste container must be labeled with the full chemical name ("al15:0-i15:0
PC") and the approximate concentration and volume. If mixed with other substances, all
components must be listed.

C. Disposal Procedure

o Uncontaminated Solid Waste: Uncontaminated solid waste, such as paper towels or
absorbent pads used for minor spills of a non-hazardous al15:0-i15:0 PC solution, can
typically be disposed of in the regular laboratory trash, provided it does not pose a physical
hazard.

e Uncontaminated Liquid Waste: For pure, uncontaminated al15:0-i15:0 PC in an organic
solvent, the solvent will likely dictate the disposal method. Many organic solvents are
considered hazardous waste. Do not pour organic solutions down the drain.[1]

o Contaminated Waste: All waste containing a15:0-i15:0 PC mixed with hazardous materials
must be disposed of through your institution's hazardous waste program.

o Empty Containers: Rinse empty al5:0-i15:0 PC containers with a suitable solvent. The
rinsate should be collected and disposed of as chemical waste. Once clean, the container
can often be recycled or disposed of as regular lab glass.

lll. Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of a15:0-i15:0 PC.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.tersusenv.com/images/documents/SDS/31a_TASK_Mixed_Phospholipids.pdf
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.benchchem.com/product/b15593651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: a15:0-i115:0 PC Waste Generated

Waste Generated

\ 4
Review SDS

:

Step 1: Hazand Assessment

Assess for Contamination

Step 2: Sggregation

Contaminated?

No Yes

Step 3: Collection & Dis

Waste Container

posal

Collect in Non-Hazardous Collect in Hazardous
Waste Container

Dispose via EHS Protocol

Click to download full resolution via product page

Caption: Disposal workflow for a15:0-i15:0 PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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